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Compound of Interest

Compound Name: PF-915275

Cat. No.: B1679709

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of PF-
915275, a potent and selective 11(3-hydroxysteroid dehydrogenase type 1 (113-HSD1)
inhibitor, using dimethyl sulfoxide (DMSOQ) as the solvent.[1] Adherence to this protocol is
crucial for ensuring the accuracy and reproducibility of experimental results.

Physicochemical Properties and Solubility

PF-915275 is a small molecule with a molecular weight of 350.39 g/mol .[1][2] It is supplied as
a white to pink solid powder.[2] The compound is highly soluble in DMSO, with a maximum
reported solubility of 200 mM.[1] For optimal results, it is recommended to use anhydrous or
newly opened DMSO, as hygroscopic DMSO can negatively impact the solubility of the
compound.[2]

Table 1: Physicochemical and Solubility Data for PF-915275
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Property Value Reference(s)
Molecular Weight (M.Wt) 350.39 g/mol [1112]

Formula C18H14N40O2S [1][2]
Appearance Solid, White to pink [2]

Solubility in DMSO

Up to 100 mM (35.04 mg/mL)

[1]

Storage (Powder)

-20°C for up to 3 years

[2]

Storage (Stock Solution)

-80°C for up to 2 years; -20°C

for up to 1 year

[2]

Experimental Protocol: Preparation of a 10 mM PF-
915275 Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM stock solution of PF-915275 in

DMSO.

Materials

e PF-915275 powder

Pipettes and sterile filter tips

Vortex mixer

Procedure

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials (sterile)

Optional: Sonicator water bath

e Acclimatize Reagents: Allow the vial of PF-915275 powder and the DMSO to reach room

temperature before opening to prevent condensation of moisture.
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» Weigh PF-915275: Accurately weigh out 3.50 mg of PF-915275 powder and transfer it to a
sterile microcentrifuge tube or vial.

o Calculation:
» Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 10 mmol/L x 0.001 L x 350.39 g/mol = 3.5039 mg
e Add DMSO: Add 1 mL of anhydrous DMSO to the vial containing the PF-915275 powder.
e Dissolve the Compound:

o Cap the vial tightly and vortex thoroughly for 1-2 minutes until the powder is completely
dissolved.

o Visually inspect the solution to ensure there are no visible particles.

o If the compound does not dissolve completely, sonication in a water bath for 5-10 minutes
at room temperature can aid dissolution.[3]

o Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles, which can degrade the compound.[3][4]

o Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term
storage (up to 2 years).[2]

Dilution for Cell-Based Assays

When preparing working solutions for cell-based experiments, the final concentration of DMSO
in the cell culture medium should be kept low, typically below 0.5%, to avoid cellular toxicity.[3]
[4] It is recommended to perform serial dilutions of the DMSO stock solution in the culture
medium. Always include a vehicle control (culture medium with the same final concentration of
DMSO) in your experiments.[4]

Workflow and Signaling Pathway Diagrams
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The following diagrams illustrate the experimental workflow for preparing the PF-915275 stock
solution and its mechanism of action.

Stock Solution Preparation Workflow
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Caption: Workflow for preparing a 10 mM PF-915275 stock solution in DMSO.
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PF-915275 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1679709?utm_src=pdf-body-img
https://www.benchchem.com/product/b1679709?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

References

e 1. PF 915275 | 11B-Hydroxysteroid Dehydrogenase | Tocris Bioscience [tocris.com]
e 2. medchemexpress.com [medchemexpress.com]

o 3. file.selleckchem.com [file.selleckchem.com]

e 4. medchemexpress.cn [medchemexpress.cn]

 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of PF-
915275 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679709#how-to-prepare-pf-915275-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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